2-Bromo-3-iodophenol
Overview
Description
2-Bromo-3-iodophenol is a brominated and iodinated phenol derivative. While the specific compound 2-Bromo-3-iodophenol is not directly studied in the provided papers, related bromophenols have been investigated for various properties and applications. Bromophenols are a class of compounds known for their diverse biological activities and environmental relevance.
Synthesis Analysis
The synthesis of bromophenol derivatives is a topic of interest due to their potential applications. For instance, novel bromophenol derivatives have been synthesized and tested for their inhibitory actions against enzymes like carbonic anhydrase, which is important for understanding their biological activities . Another study reports the synthesis and characterization of bromophenol glucuronide and sulfate conjugates, which are metabolites of polybrominated diphenyl ethers (PBDEs) and can serve as exposure markers for these environmental contaminants .
Molecular Structure Analysis
The molecular structure of bromophenols can be complex and is influenced by factors such as intramolecular hydrogen bonding and the effects of substituent groups like bromine. Density functional theory (DFT) calculations have been used to study the molecular structures and properties of a complete series of bromophenols, revealing systematic trends in structural parameters and molecular properties with increasing bromine substitution . Additionally, spectroscopic techniques and single-crystal X-ray diffraction have been employed to characterize the structure of bromophenol derivatives .
Chemical Reactions Analysis
Bromophenols can undergo various chemical reactions, including oxidative degradation. A study on the degradation of bromophenols by Fe(VI) showed that the degradation rates increased with higher Fe(VI) concentrations and that the position of the substituting Br atom significantly influenced the reactivity . The study also identified the formation of self-coupling products during the oxidation process.
Physical and Chemical Properties Analysis
The physical and chemical properties of bromophenols are of great interest due to their environmental presence and potential health effects. For example, 2-bromo-4-methylphenol has been identified as a compound responsible for an "iodine" off-flavor in wines, and its sensory thresholds in different wine types have been studied . The analytical method developed for detecting bromophenols at taste threshold concentrations in water using purge-and-trap after in situ acetylation highlights the importance of sensitive detection methods for these compounds .
Scientific Research Applications
Environmental Impact and Toxicity
- A study by Richardson et al. (2008) examined the toxicity of iodoacids and iodo-trihalomethanes in drinking waters, highlighting the relevance of compounds like 2-Bromo-3-iodophenol in environmental chemistry and public health. They found that compounds containing an iodo-group exhibited enhanced mammalian cell cytotoxicity and genotoxicity compared to their brominated and chlorinated analogues (Richardson et al., 2008).
Applications in Organic Synthesis and Chemical Analysis
- Schmidt and Riemer (2014) investigated the Suzuki-Miyaura couplings of halophenols, including iodophenols, underlining their utility in synthetic chemistry for creating complex organic compounds (Schmidt & Riemer, 2014).
- Shu (2011) detailed the synthesis of 3-Bromo-2-phenylbenzofuran from 2-iodophenol, showcasing how halophenols like 2-Bromo-3-iodophenol can be precursors in organic synthesis (Shu, 2011).
Biological and Pharmaceutical Research
- Guo et al. (2018) studied a novel bromophenol derivative showing anticancer activities, demonstrating the potential of bromophenol compounds in pharmaceutical research (Guo et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that phenolic compounds often interact with proteins and enzymes, altering their function and leading to various biological effects .
Mode of Action
Phenolic compounds like this often act as antioxidants, neutralizing harmful free radicals in the body . They can also bind to proteins and enzymes, altering their structure and function .
Biochemical Pathways
Phenolic compounds are known to influence a variety of biochemical pathways, often related to oxidative stress and inflammation .
Pharmacokinetics
Phenolic compounds are generally well-absorbed in the gastrointestinal tract, widely distributed throughout the body, metabolized primarily in the liver, and excreted in urine .
Result of Action
Phenolic compounds often exhibit antioxidant, anti-inflammatory, and anticancer effects, among others .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Bromo-3-iodophenol. Factors such as pH, temperature, and the presence of other compounds can affect its stability and activity .
properties
IUPAC Name |
2-bromo-3-iodophenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrIO/c7-6-4(8)2-1-3-5(6)9/h1-3,9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJLSNAHXGXLMLR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)I)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrIO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40465215 | |
Record name | 2-BROMO-3-IODOPHENOL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40465215 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.90 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-3-iodophenol | |
CAS RN |
863870-88-6 | |
Record name | 2-Bromo-3-iodophenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=863870-88-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-BROMO-3-IODOPHENOL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40465215 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-3-iodophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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